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Compound of Interest

Compound Name: Tie2 kinase inhibitor 1

Cat. No.: B1683157 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount to ensuring a secure laboratory environment and

maintaining regulatory compliance. This document provides essential safety and logistical

information for the proper disposal of Tie2 kinase inhibitor 1, a potent and selective inhibitor

of the Tie2 receptor tyrosine kinase involved in angiogenesis.

Immediate Safety and Handling Precautions
Before handling Tie2 kinase inhibitor 1, it is crucial to review the Safety Data Sheet (SDS)

provided by the supplier. This compound is classified with several hazards that necessitate

careful handling to avoid exposure.

Hazard Identification:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]

Skin Corrosion/Irritation (Category 2): Causes skin irritation.[1]

Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.[1]

Specific Target Organ Toxicity, Single Exposure (Category 3): May cause respiratory

irritation.[1]

Personal Protective Equipment (PPE):
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To mitigate the risks associated with these hazards, the following personal protective

equipment should be worn at all times when handling Tie2 kinase inhibitor 1:

Gloves: Chemical-resistant gloves (e.g., nitrile or butyl rubber) are essential to prevent skin

contact.

Eye Protection: Safety glasses with side shields or goggles are required to protect against

eye contact.

Lab Coat: A standard laboratory coat should be worn to protect clothing and skin.

Respiratory Protection: If working with the solid compound outside of a certified chemical

fume hood, a NIOSH-approved respirator may be necessary to prevent inhalation of dust

particles.

Step-by-Step Disposal Procedures
The disposal of Tie2 kinase inhibitor 1, whether in its solid form or dissolved in a solvent like

DMSO, must be conducted in accordance with local, state, and federal regulations. The

following steps provide a general guideline for its proper disposal:

Step 1: Segregation of Waste

Solid Waste: Unused or expired solid Tie2 kinase inhibitor 1 should be kept in its original,

clearly labeled container. If the original container is not available, transfer the solid waste to a

new, compatible, and sealable container. Label the new container clearly with the chemical

name ("Tie2 kinase inhibitor 1"), the approximate amount, and the date.

Contaminated Labware: Disposable labware that has come into direct contact with the

inhibitor (e.g., pipette tips, centrifuge tubes, gloves) should be collected in a designated,

leak-proof hazardous waste container lined with a heavy-duty plastic bag.

Liquid Waste (DMSO Solutions): Solutions of Tie2 kinase inhibitor 1 in DMSO should be

collected in a separate, sealed, and clearly labeled hazardous waste container. Do not mix

this waste with other solvent waste streams unless you have confirmed their compatibility.

Step 2: Waste Container Management
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All waste containers must be kept closed except when adding waste.

Store waste containers in a designated, well-ventilated secondary containment area away

from incompatible materials.

Ensure all containers are properly labeled with a hazardous waste tag that includes the full

chemical name of all components and their approximate concentrations.

Step 3: Arrange for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the pickup and disposal of the chemical

waste.

Provide the EHS department or contractor with a detailed inventory of the waste, including

the chemical names and quantities.

Never dispose of Tie2 kinase inhibitor 1, either in solid form or in solution, down the drain

or in the regular trash.

Quantitative Data Summary
The following table summarizes key quantitative data for Tie2 kinase inhibitor 1, providing a

quick reference for its activity and selectivity.

Parameter Value Notes

IC₅₀ (Tie2) 250 nM

The half maximal inhibitory

concentration against Tie2

kinase.[2][3]

IC₅₀ (p38) 50 µM
Demonstrates high selectivity

for Tie2 over p38 kinase.[2]

Cellular IC₅₀ 232 nM

The half maximal inhibitory

concentration in a cellular

assay.
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Tie2 Signaling Pathway and Inhibitor Action
The diagram below illustrates a simplified representation of the Tie2 signaling pathway and the

point of action for Tie2 kinase inhibitor 1. Angiopoietin-1 (Ang1) is the primary activating

ligand for the Tie2 receptor on endothelial cells. This binding event leads to receptor

phosphorylation and the activation of downstream signaling cascades, such as the PI3K/Akt

pathway, which promotes endothelial cell survival and vascular stability. Tie2 kinase inhibitor
1 acts by blocking the ATP-binding site of the Tie2 kinase domain, thereby preventing its

autophosphorylation and the subsequent downstream signaling.
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Tie2 Signaling Pathway Inhibition

Experimental Protocol: In Vitro Kinase Assay
To determine the inhibitory activity of compounds like Tie2 kinase inhibitor 1, an in vitro

kinase assay is often employed. The following is a generalized protocol for such an experiment.
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Objective: To measure the half-maximal inhibitory concentration (IC₅₀) of Tie2 kinase inhibitor
1 against the Tie2 kinase.

Materials:

Recombinant human Tie2 kinase

ATP (Adenosine triphosphate), including a radiolabeled version (e.g., γ-³³P-ATP)

Kinase buffer (e.g., 20 mM Tris-HCl, pH 7.5, 10 mM MgCl₂, 1 mM DTT)

Substrate for Tie2 kinase (e.g., a synthetic peptide)

Tie2 kinase inhibitor 1, serially diluted in DMSO

Microtiter plates (e.g., 96-well format)

Scintillation counter or other appropriate detection instrument

Procedure:

Prepare Reagents: Prepare serial dilutions of Tie2 kinase inhibitor 1 in DMSO. Prepare a

master mix of kinase buffer, recombinant Tie2 kinase, and the kinase substrate.

Assay Setup: To each well of the microtiter plate, add the desired concentration of the

inhibitor solution.

Initiate Reaction: Add the kinase/substrate master mix to each well to start the reaction.

ATP Addition: Add the ATP solution (containing a mix of cold and radiolabeled ATP) to each

well.

Incubation: Incubate the plate at a controlled temperature (e.g., 30°C) for a specified period

(e.g., 60 minutes) to allow the kinase reaction to proceed.

Stop Reaction: Stop the reaction by adding a stop solution (e.g., a high concentration of

EDTA).
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Detection: Transfer the contents of each well to a filter membrane that captures the

phosphorylated substrate. Wash the membrane to remove unincorporated radiolabeled ATP.

Quantification: Measure the amount of radioactivity on the filter for each well using a

scintillation counter.

Data Analysis: Plot the measured kinase activity against the logarithm of the inhibitor

concentration. Fit the data to a dose-response curve to determine the IC₅₀ value.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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